Synthesis of platinum-containing oligomers utilizing ADMET chemistry and polycondensation of a bisimide with α,ω-dibromoalkanes: examination of triplet–triplet annihilation upconversion†

Polymer Chemistry Pub Date: 2024-01-04 DOI: 10.1039/D3PY01254A

Abstract

Acyclic diene metathesis (ADMET) chemistry is a powerful tool for synthesizing both polymers and oligomers containing functional groups placed precisely in the main chain. The present paper describes the ADMET oligomerization of bisolefin monomer 1 bearing a platinum (Pt)–acetylide complex moiety using Grubbs catalysis resulting in the corresponding Pt-containing oligomer, oligo(1). The analogous oligomers, oligo(2–3a), oligo(2–3b) and oligo(2–3c) were also synthesized by the polycondensation of bisimide monomer 2 bearing a Pt–acetylide complex moiety with α,ω-dibromoalkanes, 1,6-dibromohexane (3a), 1,8-dibromooctane (3b) and 1,12-dibromododecane (3c). Solutions of these oligomers phosphoresced under N2, while not doing so under air. These oligomers served as sensitizers of triplet–triplet annihilation upconversion with 9,10-diphenylanthracene as an emitter.

Graphical abstract: Synthesis of platinum-containing oligomers utilizing ADMET chemistry and polycondensation of a bisimide with α,ω-dibromoalkanes: examination of triplet–triplet annihilation upconversion
Synthesis of platinum-containing oligomers utilizing ADMET chemistry and polycondensation of a bisimide with α,ω-dibromoalkanes: examination of triplet–triplet annihilation upconversion†
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